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Compound of Interest

Compound Name: 4-tert-Butyl-2-chlorophenol

Cat. No.: B165052

An In-depth Technical Guide to 4-tert-Butyl-2-chlorophenol: Safety, Handling, and MSDS

This document provides a comprehensive technical overview of 4-tert-Butyl-2-chlorophenol
(CAS No. 98-28-2), focusing on its safety, handling, and Material Safety Data Sheet (MSDS)
information. It is intended for researchers, scientists, and professionals in drug development
and other scientific fields who may handle this compound.

Chemical Identification

This section provides basic identifiers for 4-tert-Butyl-2-chlorophenol.

Identifier Value

IUPAC Name 4-tert-butyl-2-chlorophenol[1]
CAS Number 98-28-2[1][2][3]

Molecular Formula C10H13CIO[1][2][3]

Molecular Weight 184.66 g/mol [1][2][4]

EC Number 202-652-3[1][3]

2-Chloro-4-tert-butylphenol, Phenol, 2-chloro-4-
(1,1-dimethylethyl)-[1][5][6]

Synonyms
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-tert-Butyl-2-chlorophenol is

presented below.

Property Value Source
Physical State White to light yellow solid [5]
Boiling Point 85-86 °C [3]
Density 1.099 g/cm3 at 20 °C [3]
Solubility Moderately soluble in ?rganic 5]
solvents, less soluble in water.

XLogP3 3.34310 [3]
Kovats Retention Index 1487 (Standard non-polar) [1107]

Hazard Identification and Classification

4-tert-Butyl-2-chlorophenol is classified as a hazardous substance. The following table

summarizes its GHS classification as aggregated from multiple sources.[1]
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Hazard Precautionary
GHS

o Pictogram(s) Signal Word Statements (H- Statements (P-
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phrases) phrases)

P261, P264,
P270, P271,
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Skin
Corrosion/Irritatio GHSO05

H315: Causes

skin irritation[1]
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Serious Eye
H318: Causes
Damage/Eye )
o serious eye
Irritation
damage[1]
(Category 1)
Specific target
organ toxicity —
g Y H335: May

Single exposure ]

_ cause respiratory
(Respiratory tract
o irritation[1]
irritation)

(Category 3)

Safe Handling and Storage

Adherence to strict handling and storage protocols is essential to minimize risk.

Precautions for Safe Handling:
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Avoid contact with skin, eyes, and clothing.

Do not breathe dust, fumes, or vapors.

Wash hands thoroughly after handling.

Keep away from food, drink, and animal feed.
Conditions for Safe Storage:

o Keep the container tightly closed.

o Store in a dry, cool, and well-ventilated place.[8]

o Store locked up.[9]

Ensure adequate ventilation, preferably by working in a chemical fume hood.[8]
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Diagram 1: General Handling Workflow for 4-tert-Butyl-2-chlorophenol

Diagram 1: General Handling Workflow for 4-tert-Butyl-2-chlorophenol
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Diagram 2: First Aid Decision Flow for Exposure

Exposure Event

Die?r{m 2: First Ayf)ecisich\lzlow for Ex&xyre

Inhalation Skin Contact Eye Contact Ingestion
/ // \\ \
Move to Fresh Air Remove contaminated clothing Rinse with water for 15+ mins . RIS [EL
. i v . Drink 1-2 glasses of water
Provide artificial respiration if needed Wash with soap & water Remove contact lenses b o
DO NOT induce vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-tert-Butyl-2-chlorophenol | CLOH13CIO | CID 7380 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. scbt.com [scbt.com]

3. echemi.com [echemi.com]

4. 2-(tert-Butyl)-4-chlorophenol | CLOH13CIO | CID 518765 - PubChem
[pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b165052?utm_src=pdf-body-img
https://www.benchchem.com/product/b165052?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butyl-2-chlorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butyl-2-chlorophenol
https://www.scbt.com/p/4-tert-butyl-2-chlorophenol-98-28-2
https://www.echemi.com/products/pid_Rock35511-4-tert-butyl-2-chlorophenol.html
https://pubchem.ncbi.nlm.nih.gov/compound/518765
https://pubchem.ncbi.nlm.nih.gov/compound/518765
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

5. CAS 98-28-2: 4-tert-Butyl-2-chlorophenol | CymitQuimica [cymitquimica.com]

6. 4-tert-Butyl-2-chlorophenol (CAS 98-28-2) - Chemical & Physical Properties by Cheméo
[chemeo.com]

7. 4-tert-Butyl-2-chlorophenol [webbook.nist.gov]

8. benchchem.com [benchchem.com]

9. cpachem.com [cpachem.com]

To cite this document: BenchChem. [4-tert-Butyl-2-chlorophenol safety, handling, and MSDS
information]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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